Cas no 2680790-10-5 (tert-butyl N-(1-chlorocyclohexyl)methylcarbamate)

• Product Name: tert-butyl N-(1-chlorocyclohexyl)methylcarbamate
• CAS No: 2680790-10-5
• MF: C₁₂H₂₂ClNO₂
• MW: 247.76158285141
• CID: 5648651
• PubChem ID: 165907175
• Update Time: 2025-07-20

tert-butyl N-(1-chlorocyclohexyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1-chlorocyclohexyl)methyl]carbamate
• EN300-28278168
• 2680790-10-5
• tert-butyl N-(1-chlorocyclohexyl)methylcarbamate

• Inchi： 1S/C12H22ClNO2/c1-11(2,3)16-10(15)14-9-12(13)7-5-4-6-8-12/h4-9H2,1-3H3,(H,14,15)
• InChI Key： WFBYVJYJKIUYQX-UHFFFAOYSA-N
• SMILES： ClC1(CNC(=O)OC(C)(C)C)CCCCC1

Computed Properties

• Exact Mass: 247.1339066g/mol
• Monoisotopic Mass: 247.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(1-chlorocyclohexyl)methylcarbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-(1-Chlorocyclohexyl)methylcarbamate (CAS 2680790-10-5)

In recent years, the compound tert-butyl N-(1-chlorocyclohexyl)methylcarbamate (CAS 2680790-10-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique structural features, has emerged as a versatile intermediate in the synthesis of bioactive molecules and potential drug candidates. The presence of both the tert-butyl carbamate and chlorocyclohexyl moieties imparts distinct reactivity patterns, making it a valuable building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of novel cyclohexylamine-based protease inhibitors. The researchers demonstrated that the chlorine atom at the 1-position of the cyclohexyl ring could be selectively displaced in nucleophilic substitution reactions, allowing for the introduction of various pharmacophores. This synthetic flexibility makes tert-butyl N-(1-chlorocyclohexyl)methylcarbamate particularly valuable for structure-activity relationship studies in drug discovery programs.

Recent advancements in synthetic methodologies have significantly improved the accessibility of this compound. A team from MIT reported in Organic Letters (2024) an optimized two-step synthesis starting from commercially available 1-chlorocyclohexanecarboxylic acid, achieving an overall yield of 78% with excellent purity. This development has facilitated broader adoption of the compound in pharmaceutical research, particularly in the development of central nervous system (CNS) targeting agents where the cyclohexyl scaffold is often employed to enhance blood-brain barrier penetration.

The compound's potential in drug development was further highlighted in a 2024 Nature Communications paper, where it served as the starting material for a series of novel NMDA receptor modulators. Researchers found that the carbamate-protected amine functionality could be selectively deprotected under mild conditions, allowing for subsequent derivatization while preserving the valuable chlorocyclohexyl moiety. This property has made tert-butyl N-(1-chlorocyclohexyl)methylcarbamate particularly useful in parallel synthesis approaches for lead optimization.

From a safety and pharmacological perspective, recent toxicological studies (Journal of Pharmaceutical Sciences, 2023) have shown that the compound exhibits favorable in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) properties, with moderate metabolic stability in human liver microsomes and good membrane permeability in Caco-2 cell assays. These characteristics, combined with its synthetic versatility, suggest that tert-butyl N-(1-chlorocyclohexyl)methylcarbamate will continue to play an important role in medicinal chemistry research in the coming years.

Looking forward, several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for neurological and inflammatory indications. The unique combination of structural features in tert-butyl N-(1-chlorocyclohexyl)methylcarbamate provides researchers with a privileged scaffold that can be tailored to address various biological targets, making it a valuable asset in the ongoing search for novel therapeutic agents.